Cas no 2342-49-6 (1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-)

1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)- structure
2342-49-6 structure
Product Name:1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-
CAS No:2342-49-6
MF:C13H16ClFO2
MW:258.716346740723
CID:267849
PubChem ID:259014
Update Time:2025-04-19

1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone,1-(3-chloro-5-fluoro-2-hydroxyphenyl)-
    • 1-(3-chloro-5-fluoro-2-hydroxyphenyl)heptan-1-one
    • AC1O4DZS
    • AG-G-82964
    • Ammonium hexyl sulfate
    • AZANIUM 1-SULFONATOOXYHEXANE
    • azanium hexyl sulfate
    • CTK5D5385
    • hexyl sulfate ammonium
    • Hexyl-(3-brom-5-fluor-2-hydroxy-phenyl)-keton
    • Hexyl-(3-chlor-5-fluor-2-hydroxy-phenyl)-keton
    • Sulfuric acid, monohexyl ester, ammonium salt
    • Sulfuric acid,monohexyl ester, ammonium salt (1:1)
    • Sulfuricacid, monohexyl ester, ammonium salt (9CI)
    • NSC-88506
    • NSC88506
    • DTXSID50946080
    • 2342-49-6
    • 1-(3-chloro-5-fluoro-2-hydroxyphenyl)-1-heptanone
    • Inchi: 1S/C13H16ClFO2/c1-2-3-4-5-6-12(16)10-7-9(15)8-11(14)13(10)17/h7-8,17H,2-6H2,1H3
    • InChI Key: POGPFFROPQKOOF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1O)C(CCCCCC)=O)F

Computed Properties

  • Exact Mass: 258.08238
  • Monoisotopic Mass: 258.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.186
  • Boiling Point: 337.5°Cat760mmHg
  • Flash Point: 157.9°C
  • Refractive Index: 1.519
  • PSA: 37.3
  • LogP: 4.33780
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